![B1574974 PAP-3 (135-143)](/img/no-structure.png)
PAP-3 (135-143)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Prostatic Acid Phosphatase-3 (PAP-3)
Scientific Research Applications
Molecular Testing for HPV
Molecular testing for human papillomavirus (HPV) has emerged as an important approach in cervical cancer screening, complementing the traditional Pap smear test. This molecularisation process involves the integration of new diagnostics, such as DNA-based HPV testing, into established screening programs. The transition to molecular testing represents an incremental innovation in diagnostic practices, influenced by commercial interests and new marketing practices in an era of increasing privatisation in diagnostic innovation (Hogarth, Hopkins, & Rodríguez, 2012).
Dissemination of Health Communication Interventions
The dissemination of health communication interventions, such as "1-2-3 Pap", a program to improve HPV vaccination uptake and Pap testing outcomes, highlights the importance of developing strategies to reach broader audiences. Effective dissemination involves adapting intervention messages and determining appropriate channels for reaching potential audiences. This case study emphasizes the role of careful planning and partnership development in the early stages of intervention development to enhance the reach and effectiveness of health communication interventions (Cohen et al., 2015).
Comparison of HPV DNA Testing and Pap Smears
A study comparing the sensitivity and specificity of HPV DNA testing with conventional Pap testing for cervical intraepithelial neoplasia demonstrated that HPV testing has greater sensitivity than Pap testing. This suggests the potential for HPV testing to play a more significant role in cervical cancer screening (Mayrand et al., 2007).
Long-term Benefits of Clinical HPV Detection
Clinical HPV DNA testing for cervical precancer and cancer risk prediction offers long-term benefits. A study showed that a baseline negative HPV test provides greater reassurance against high-grade cervical intraepithelial neoplasia over an 18-year follow-up than a normal Pap test. This indicates the potential efficiency of using HPV testing in combination with Pap testing for long-term cervical cancer screening (Castle et al., 2012).
Implementation of HPV Interventions in Public Health Settings
The study of the implementation of "1-2-3 Pap" in public health settings revealed variations in planning activities and the use of organizational resources for implementing evidence-based public health interventions. This study underscores the importance of considering organizational readiness and resources when implementing HPV interventions in public health settings (Carman et al., 2015).
Properties
sequence |
ILLWQPIPV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Prostatic Acid Phosphatase-3 (135-143); PAP-3 (135-143) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.